Cas no 2172325-20-9 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid
• CAS No: 2172325-20-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6330292
• PubChem ID: 165809799
• Update Time: 2025-05-17

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid
• EN300-1517718
• 2172325-20-9
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxane-4-carboxylic acid

• Inchi： 1S/C27H30N2O6/c1-26(17-10-11-17,23(30)28-27(24(31)32)12-14-34-15-13-27)29-25(33)35-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： POHGMLBEGNXSKP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid

4-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172325-20-9, known as 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amidooxane moiety. The integration of these functional groups makes it a versatile molecule with potential applications in drug design and peptide synthesis.

Recent studies have highlighted the importance of cyclopropyl groups in medicinal chemistry due to their unique electronic and steric properties. These properties often enhance the bioavailability and stability of drugs. In the case of this compound, the cyclopropyl group is strategically positioned to influence the molecule's conformational flexibility and interactions with biological targets. This has been validated through computational modeling studies, which suggest that the cyclopropyl moiety plays a critical role in modulating the molecule's pharmacokinetic profile.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis. Its inclusion in this compound underscores its potential role in peptide-based drug development. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under acidic conditions, making it ideal for stepwise synthesis strategies. Recent advancements in Fmoc-based peptide synthesis have enabled the construction of more complex peptide sequences, which could potentially incorporate this compound as a building block.

The amidooxane moiety in this compound adds another layer of complexity to its structure. Amidooxanes are known for their ability to form stable lactams upon cyclization, which can significantly influence the molecule's pharmacodynamic properties. Research into amidooxane-containing compounds has revealed their potential as scaffolds for designing bioactive molecules with improved solubility and membrane permeability.

From a synthetic standpoint, the preparation of 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxane-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the installation of the Fmoc group, the formation of the amidooxane ring, and the introduction of the cyclopropyl substituent. These steps require meticulous control over reaction conditions to ensure high yields and purity.

Recent research has also explored the biological activity of this compound. In vitro studies have demonstrated its ability to modulate key enzymatic pathways involved in inflammation and cancer progression. For instance, preliminary assays have shown that this compound exhibits potent inhibitory activity against certain proteases, suggesting its potential as a lead compound for anti-inflammatory or anticancer drug development.

In terms of applications, 4-2-cyclopropyl-2-{(9H-fluoren-9-yilmethoxycarbonyl}amino)propanamidooxane-carboxylic acid holds promise as a building block for constructing more complex bioactive molecules. Its unique combination of functional groups makes it an attractive candidate for use in medicinal chemistry campaigns aimed at discovering novel therapeutics.

Moreover, advancements in computational chemistry have enabled researchers to predict the behavior of this compound within biological systems with greater accuracy. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable insights into its mechanism of action.

In conclusion, 4-cyclopropyl-Fmoc-amidooxane-carboxylic acid represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its intricate structure and functional groups make it a valuable tool for researchers seeking to design novel bioactive molecules with enhanced therapeutic properties.